Cas no 1706443-05-1 (4-1-(2-methylpropyl)-1H-pyrazol-4-yloxane-2,6-dione)

• Product Name: 4-1-(2-methylpropyl)-1H-pyrazol-4-yloxane-2,6-dione
• CAS No: 1706443-05-1
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 6329682
• PubChem ID: 99987887
• Update Time: 2025-07-10

4-1-(2-methylpropyl)-1H-pyrazol-4-yloxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-1-(2-methylpropyl)-1H-pyrazol-4-yloxane-2,6-dione
• 4-[1-(2-methylpropyl)-1H-pyrazol-4-yl]oxane-2,6-dione
• 4-(1-Isobutyl-1H-pyrazol-4-yl)-dihydro-pyran-2,6-dione
• EN300-1851127
• 1706443-05-1

• Inchi： 1S/C12H16N2O3/c1-8(2)6-14-7-10(5-13-14)9-3-11(15)17-12(16)4-9/h5,7-9H,3-4,6H2,1-2H3
• InChI Key： ZAEFWRRBJPEICU-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1=O)C1C=NN(C=1)CC(C)C)=O

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones